3-(4-Ethynylphenyl)pyridine

• IUPAC Name: 3-(4-ethynylphenyl)pyridine
• InChI: InChI=1S/C13H9N/c1-2-11-5-7-12(8-6-11)13-4-3-9-14-10-13/h1,3-10H
• InChI Key: PRNHDZPGWBJOLL-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)C2=CN=CC=C2
• Molecular Formula: C13H9N
• Molecular Weight: 179.22 g/mol

Description

“3-(4-Ethynylphenyl)pyridine” is a chemical compound with the molecular formula C13H9N. It is a type of pyridine, which is a simple six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported. A study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular structure of “3-(4-Ethynylphenyl)pyridine” is characterized by a pyridine ring attached to an ethynylphenyl group. The biological activities and physical properties of pyridine analogs can be improved by introducing various functional groups into the pyridine scaffold.

Chemical Reactions Analysis

The chemical reactions of “3-(4-Ethynylphenyl)pyridine” involve the introduction of various bio-relevant functional groups to pyridine. The study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Scientific Research Applications

• 3-(4-Ethynylphenyl)pyridine has been used in the synthesis of azacorannulenes and related heteroaromatic compounds, demonstrating its utility in organic synthesis and the formation of complex molecular structures (Dix et al., 2002).

• It serves as a core structure in fluorescent pH sensors, with specific compounds showing tunable Aggregation-Induced Emission (AIE) and Intramolecular Charge Transfer (ICT) characteristics, useful in the detection of acidic and basic vapors (Yang et al., 2013).

• In the field of electrochemical properties, derivatives of 3-(4-Ethynylphenyl)pyridine, such as tetrathiafulvalene-π-spacer-acceptor compounds, have been synthesized and characterized, revealing insights into intramolecular charge transfer (Andreu et al., 2000).

• It has been utilized in the synthesis of Ruthenium σ-acetylides, showcasing its application in the formation of complexes with important implications in material science and molecular electronics (Wu et al., 1997).

• Its derivatives have also been explored in the context of liquid crystalline compounds, illustrating its versatility in the synthesis of materials with specific physical properties (Chia et al., 2001).

Mechanism of Action

The mechanism of action of “3-(4-Ethynylphenyl)pyridine” involves the photoinduced stepwise reduction of O2. This process is part of the photocatalytic H2O2 production from H2O and O2 under visible light illumination.

Safety and Hazards

While specific safety and hazards information for “3-(4-Ethynylphenyl)pyridine” is not available, it is known that pyridine is toxic. Therefore, it is reasonable to assume that “3-(4-Ethynylphenyl)pyridine” should be handled with care.